Cas no 74469-00-4 (AUGMENTIN)

• Product name: AUGMENTIN
• CAS No: 74469-00-4
• MF: C₂₄H₂₇KN₄O₁₀S
• MW: 602.655286073685
• CID: 564520
• PubChem ID: 23665637

AUGMENTIN Chemical and Physical Properties

Names and Identifiers

• AUGMENTIN
• Amoxicillin-Potassium Clavulanate Combination
• potassium (2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate (2S,5R,6R)-6-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]
• Potassium (3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate (2S,5R,6R)-6-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid (1:1:1)
• AUGMENTIN
• Amoxicillin clavulanate potassium
• Eumetinex
• Amox clav
• Clavoxilin Plus
• AMOXICILLIN/CLAVULANIC ACID
• Amoclan
• 74469-00-4
• Augmentine
• potassium;(2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Amoclav
• Clavamox
• Xiclav
• Amoxicillin / clavulanic acid
• Q2870929
• Augmentin XR
• Co-amoxiclav
• AUGMENTIN '125'
• Augmentin (antibiotic)
• DTXSID40225477
• CHEMBL1697738
• Amoxsiklav
• Augmentan
• SCHEMBL240728
• CS-0113397
• Clavinex
• AUGMENTIN '200'
• 4-Oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, monopotassium salt, (2R,3Z,5R)-, mixt. with (2S,5R,6R)-6-(((2R)-amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• Clamobit
• DWHGNUUWCJZQHO-ZVDZYBSKSA-M
• Kmoxilin
• Auspilic
• HY-135532
• Amocla
• Viaclav
• Clavumox
• BRL 25000G
• BRL 25000
• Spectramox
• Clamentin
• BRL 25000A
• Amoxicillin-clavulanate (potassium)
• AUGMENTIN '875'
• AUGMENTIN '500'
• Clavam 625
• Augmentin ES-600
• AUGMENTIN '400'
• AUGMENTIN '250'
• Ancla
• 4-Oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, monopotassium salt, (2R-(2-alpha,3Z,5-alpha))-, mixt. with (2S-(2-alpha,5-alpha,6-beta(S*)))-6-((amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid (1:2)

• Inchi： InChI=1S/C16H19N3O5S.C8H9NO5.K/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7;10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24);1,6-7,10H,2-3H2,(H,12,13);/q;;+1/p-1/b;4-1-;/t9-,10-,11+,14-;6-,7-;/m11./s1
• InChI Key： DWHGNUUWCJZQHO-ZVDZYBSKSA-M
• SMILES： CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=C(C=C3)O)N)C(=O)O)C.C1C2N(C1=O)C(C(=CCO)O2)C(=O)[O-].[K+]

Computed Properties

• Exact Mass: 602.108
• Monoisotopic Mass: 602.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 919
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 248A^2

Experimental Properties

• Melting Point: >188°C
• Boiling Point: 743.2°C at 760 mmHg
• Flash Point: 403.3°C
• Solubility: DMSO (Slightly), Water (Slightly)

AUGMENTIN Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere